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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of Methyl-CpG-binding protein 2 (MECP2)

immunoassays, focusing on the critical performance metrics of specificity and cross-reactivity.

Given the pivotal role of MECP2 in Rett syndrome and other neurological disorders, accurate

and reliable quantification of this protein is paramount for research and therapeutic

development. This document offers a comparative overview of commercially available

immunoassays, supported by experimental data and detailed protocols to aid researchers in

selecting and validating the most suitable assays for their needs.

Comparative Analysis of Commercial MECP2
Immunoassays
The selection of a suitable immunoassay for MECP2 detection and quantification is critical for

obtaining reliable and reproducible data. Various commercial antibodies and ELISA kits are

available, each with its own set of performance characteristics. Below is a summary of key

quantitative data for a selection of these products, compiled from manufacturer datasheets and

available literature.
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The performance of antibodies in applications such as Western Blot (WB),

Immunohistochemistry (IHC), Immunofluorescence (IF), and Immunoprecipitation (IP) is crucial.

Key parameters include validated applications, species reactivity, and the nature of the

antibody (monoclonal vs. polyclonal).
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Antibody Host Clonality

Validated

Applicatio

ns

Species

Reactivity

Immunoge

n

Key

Features

&

Citations

Abcam

ab2828[1]
Rabbit Polyclonal

WB, IHC-P,

ICC/IF

Human,

Mouse, Rat

Synthetic

Peptide

(Mouse

Mecp2 aa

1-50)

Widely

cited (>90

publication

s), trusted

since 2003.

Detects a

band at

~52.4 kDa.

Abcam

ab253197
Rabbit Monoclonal

WB, IHC-P,

ICC/IF, IP,

Flow

Cytometry

Human,

Mouse, Rat
Proprietary

Recombina

nt antibody,

KO

validated

for

specificity.

Detects a

band at

~52 kDa.

Thermo

Fisher

PA1-887[2]

[3]

Rabbit Polyclonal
WB, IHC-P,

ICC/IF, IP

Human,

Mouse, Rat

Synthetic

Peptide

(Mouse

MeCP2 aa

1-15)

Detects a

band at

~56 kDa.

Peptide

available

for control

experiment

s.

Thermo

Fisher

MA5-

38570[4]

Mouse Monoclonal

WB, IHC-P,

ICC/IF,

Flow

Cytometry,

ELISA

Human

Recombina

nt fragment

of human

MECP2

(aa 7-148)

-
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PhosphoS

olutions

1205-

MeCP2[5]

Mouse Monoclonal
WB, IHC,

ICC

Human,

Mouse, Rat

Full length

human

recombina

nt MeCP2

Specific for

endogenou

s levels of

the MeCP2

protein.

Diagenode

C1541005

2[6]

Rabbit Polyclonal

ChIP-

qPCR,

ELISA, WB

Human

3 synthetic

peptides

from N-

terminal,

central,

and C-

terminal

regions

Specificity

confirmed

by siRNA

assay.

MECP2 ELISA Kits
ELISA kits offer a high-throughput method for quantifying MECP2 protein levels in various

biological samples. Key performance indicators include sensitivity, detection range, and stated

specificity.
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ELISA Kit
Manufactu

rer

Assay

Type
Sensitivity

Detection

Range

Species

Reactivity

Stated

Specificity

Aviva

Systems

Biology

OKCD0034

1[7]

Aviva

Systems

Biology

Sandwich
< 0.057

ng/mL

0.156 - 10

ng/mL
Human -

Biomatik

EKU05733[

7]

Biomatik Sandwich
0.117

ng/mL

0.312 - 20

ng/mL
Mouse -

Assay

Genie

HUES0342

4[8]

Assay

Genie
Sandwich

< 0.06

ng/mL

0.156 - 10

ng/mL
Human

Recognize

s Human

MeCP2.

No

significant

cross-

reactivity or

interferenc

e with

analogues

was

observed.

MyBioSour

ce

MBS45009

75[9]

MyBioSour

ce

Sandwich - - Mouse High

sensitivity

and

excellent

specificity

for

detection

of MECP2.

No

significant

cross-

reactivity or

interferenc
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e between

MECP2

and

analogues

was

observed.

Gentaur G-

EC-

03768[10]

Gentaur Sandwich 0.09 ng/mL
0.16 - 10

ng/mL
Human

Recognize

s Human

MeCP2 in

samples.

No

significant

cross-

reactivity or

interferenc

e between

Human

MeCP2

and

analogues

was

observed.

Antibodies.

com

A326725[1

1]

Antibodies.

com
Sandwich 46.9 pg/ml

78 - 5000

pg/ml
Human -

Experimental Protocols for Evaluating Specificity
and Cross-Reactivity
To ensure the reliability of experimental results, it is crucial to independently validate the

specificity and cross-reactivity of MECP2 immunoassays. Below are detailed protocols for key

experiments.
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Western Blot Protocol for Specificity and Cross-
Reactivity Testing
This protocol allows for the assessment of antibody specificity by detecting the target protein at

its expected molecular weight and evaluating potential cross-reactivity with related proteins.
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Sample Preparation

Electrophoresis & Transfer

Immunodetection

Analysis

Cell/Tissue Lysate Preparation

Protein Quantification (e.g., BCA Assay)

SDS-PAGE

Protein Transfer to PVDF/Nitrocellulose Membrane

Blocking (e.g., 5% non-fat milk or BSA in TBST)

Primary Antibody Incubation (Anti-MECP2)

Secondary Antibody Incubation (HRP-conjugated)

Chemiluminescent Detection

Image Acquisition

Data Analysis (Band size and intensity)

Click to download full resolution via product page

General workflow for determining ELISA kit specificity and cross-reactivity.
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Materials:

MECP2 ELISA kit.

Recombinant MECP2 protein for standard curve.

Recombinant MBD1, MBD2, MBD3, and MBD4 proteins at high concentrations.

Microplate reader.

Procedure:

Assay Setup: Prepare the MECP2 standard curve according to the kit manufacturer's

instructions.

Cross-Reactivity Samples: In separate wells, add a high concentration of each MBD protein

(MBD1, MBD2, MBD3, and MBD4). The concentration should be at the upper end of the

MECP2 standard curve range.

Assay Execution: Follow the ELISA kit protocol for adding detection antibody, substrate, and

stop solution.

Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

Calculation of Cross-Reactivity:

Determine the apparent concentration of each MBD protein from the MECP2 standard

curve.

Calculate the percent cross-reactivity using the following formula:

% Cross-Reactivity = (Apparent Concentration of MBD protein / Actual Concentration of

MBD protein) x 100

A highly specific ELISA kit will show minimal to no signal for the other MBD proteins,

resulting in a very low percent cross-reactivity.

MECP2 Signaling and Interaction Pathway
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MECP2 is a multi-domain protein that plays a crucial role in transcriptional regulation and

chromatin organization. It interacts with a variety of other proteins to mediate its function.

Understanding these interactions is key to interpreting experimental results and designing

further studies.

MECP2 Interaction Network
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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